Cas no 2248266-24-0 (ethyl 2-amino-3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propanoate)

• Product Name: ethyl 2-amino-3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propanoate
• CAS No: 2248266-24-0
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 6047744
• PubChem ID: 165980192
• Update Time: 2023-12-14

ethyl 2-amino-3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-705605
• ethyl 2-amino-3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propanoate
• 2248266-24-0

• Inchi： 1S/C12H15N3O2/c1-2-17-12(16)10(13)8-15-7-5-9-4-3-6-14-11(9)15/h3-7,10H,2,8,13H2,1H3
• InChI Key： OSXFYEGVNKUCCF-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CN1C=CC2=CC=CN=C12)N)=O

Computed Properties

• Exact Mass: 233.116426730g/mol
• Monoisotopic Mass: 233.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70.1Ų